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Compound of Interest

Compound Name: Ivangustin

Cat. No.: B12414782

Synergistic Effects with Compound A
Quantitative Data Summary

The combination of lIvangustin and Compound A has been shown to produce a strong
synergistic effect in inhibiting the proliferation of cancer cell lines. The combination index (CI)
values, a quantitative measure of synergy, were consistently below 1, indicating a significant
synergistic interaction.

Combination

Cell Li Ivangustin Compound A (lvangustin + Combination
ell Line
IC50 (nM) IC50 (nM) Compound A) Index (CI)
IC50 (nM)
HT-29 15.2 25.8 6.5+ 11.0 0.78
A549 22.5 31.2 9.8+ 135 0.82
MCF-7 18.9 28.4 8.1+12.2 0.79

Experimental Protocol: Cell Viability Assay

The synergistic effects of lIvangustin and Compound A were evaluated using a standard cell
viability assay.
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o Cell Culture: HT-29, A549, and MCF-7 cells were cultured in RPMI-1640 medium
supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a 5%
CO2 incubator.

e Drug Preparation: lvangustin and Compound A were dissolved in DMSO to create stock
solutions, which were then serially diluted to the desired concentrations in the culture
medium.

o Treatment: Cells were seeded in 96-well plates and treated with Ivangustin alone,
Compound A alone, or a combination of both at various concentrations for 72 hours.

 Viability Assessment: Cell viability was determined using the MTT assay. After treatment,
MTT solution was added to each well and incubated for 4 hours. The resulting formazan
crystals were dissolved in DMSO, and the absorbance was measured at 570 nm using a
microplate reader.

» Data Analysis: The half-maximal inhibitory concentration (IC50) for each treatment was
calculated. The combination index (Cl) was determined using the Chou-Talalay method,
where CI < 1 indicates synergy, Cl = 1 indicates an additive effect, and Cl > 1 indicates
antagonism.

Signaling Pathway

The synergistic effect of Ivangustin and Compound A is mediated through the dual inhibition of
the PISK/AKT and MAPK/ERK signaling pathways.
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» To cite this document: BenchChem. [synergistic effects of Ivangustin with other compounds].
BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12414782#synergistic-effects-of-ivangustin-with-
other-compounds]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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